Cas no 51422-77-6 (Carbamic acid, (3-methoxyphenyl)-, methyl ester)
51422-77-6 structure
Product Name:Carbamic acid, (3-methoxyphenyl)-, methyl ester
CAS No:51422-77-6
MF:C9H11NO3
MW:181.188542604446
CID:362312
PubChem ID:602336
Update Time:2025-04-19
Carbamic acid, (3-methoxyphenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (3-methoxyphenyl)-, methyl ester
- (3-Methoxyphenyl)carbamic acid methyl ester
- methyl N-(3-methoxyphenyl)carbamate
- Methyl 3-methoxycarbanilate
- 51422-77-6
- Methyl 3-methoxyphenylcarbamate #
- SCHEMBL2096261
- AKOS003851760
- methyl-3-methoxyphenylcarbamate
- ZCPKJLFZWFLIIR-UHFFFAOYSA-N
- Methyl (3-methoxyphenyl)carbamate
- DTXSID50345170
-
- Inchi: 1S/C9H11NO3/c1-12-8-5-3-4-7(6-8)10-9(11)13-2/h3-6H,1-2H3,(H,10,11)
- InChI Key: ZCPKJLFZWFLIIR-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)NC(=O)OC
Computed Properties
- Exact Mass: 181.07393
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.56
Carbamic acid, (3-methoxyphenyl)-, methyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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